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CAS No.: 866021-48-9

Cat. No.: B1663062
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For Researchers, Scientists, and Drug Development Professionals

Introduction
Ceftaroline, a fifth-generation cephalosporin, is a broad-spectrum antibiotic with bactericidal

activity against Gram-positive organisms, including methicillin-resistant Staphylococcus aureus

(MRSA), and Gram-negative bacteria.[1][2] Accurate quantification of ceftaroline in plasma is

crucial for pharmacokinetic/pharmacodynamic (PK/PD) studies, therapeutic drug monitoring,

and clinical trials to ensure optimal dosing and patient outcomes. This application note details a

robust and reproducible High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV)

detection method for the determination of ceftaroline in human plasma. The described method

is simple, rapid, and cost-effective, making it suitable for high-throughput analysis.[1]

Principle
This method utilizes protein precipitation to extract ceftaroline from plasma samples, followed

by isocratic reverse-phase HPLC separation.[1][2][3] Quantification is achieved by monitoring

the UV absorbance of the analyte at a specific wavelength. The method has been validated for

selectivity, linearity, precision, and accuracy.[1][3]
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Experimental Protocols
Materials and Reagents

Ceftaroline Dihydrochloride (Reference Standard)

Methanol (HPLC Grade)

Acetonitrile (HPLC Grade)

Ammonium Dihydrogen Phosphate

Ultrapure Water

Drug-free Human Plasma

Equipment
HPLC system with a UV detector

Symmetry C18 column (5 µm, 4.6 mm x 150 mm)[1][2]

Centrifuge capable of 10,000 x g and 4 °C

Vortex mixer

Analytical balance

Pipettes

Preparation of Solutions
Stock Solution (1 mg/mL): Dissolve an appropriate amount of ceftaroline dihydrochloride in a

1:1 (v/v) mixture of water and methanol to obtain a final concentration of 1 mg/mL.[1][3] This

solution should be prepared fresh daily.[1]

Working Solutions: Prepare working solutions by diluting the stock solution with water to

achieve concentrations of 400, 200, 100, 50, 10, 5, and 2.5 µg/mL.[1]
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Calibration Standards: Prepare calibration standards by mixing 100 µL of each working solution

with 900 µL of drug-free human plasma to yield final concentrations of 40, 20, 10, 5, 1, 0.5, and

0.25 µg/mL.[1]

Quality Control (QC) Samples: Prepare QC samples at three concentration levels: low (0.75

µg/mL), medium (15 µg/mL), and high (30 µg/mL) in drug-free human plasma.[3]

Mobile Phase: Prepare the mobile phase by mixing an ammonium dihydrogen phosphate buffer

and acetonitrile in an 85:15 (v/v) ratio.[1][2] The buffer is prepared by dissolving 575 mg of

ammonium dihydrogen phosphate in 1000 mL of ultrapure water.[1] The mobile phase should

be filtered and degassed before use.[1]

Sample Preparation Protocol
Pipette 100 µL of plasma sample (calibration standard, QC, or unknown) into a

microcentrifuge tube.

Add 200 µL of methanol to the tube.[1]

Vortex the mixture thoroughly.

Centrifuge at 10,000 x g for 10 minutes at 4 °C.[1]

Carefully collect the supernatant.

Inject 20 µL of the supernatant into the HPLC system.[1]
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Experimental Workflow for Ceftaroline Quantification

Sample Preparation

HPLC Analysis

100 µL Plasma Sample

Add 200 µL Methanol

Vortex

Centrifuge (10,000 x g, 10 min, 4°C)

Collect Supernatant

Inject 20 µL of Supernatant

Isocratic Separation on C18 Column

UV Detection at 238 nm

Data Acquisition and Analysis
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Workflow for Ceftaroline Quantification in Plasma
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Chromatographic Conditions
Parameter Setting

Column Symmetry C18 (5 µm, 4.6 mm x 150 mm)[1][2]

Mobile Phase
Ammonium dihydrogen phosphate buffer :

Acetonitrile (85:15, v/v)[1][2]

Flow Rate 1 mL/min[1]

Detection Wavelength 238 nm[1][2][3]

Injection Volume 20 µL[1]

Run Time < 5 minutes[1][2][3]

Mode Isocratic[1][2][3]

Method Validation Data
The HPLC-UV method was validated according to regulatory guidelines.[1]

Linearity
The calibration curve was linear over the concentration range of 0.25 to 40 µg/mL.[1][2][3]

Concentration (µg/mL) Mean Peak Area

0.25 (Data to be generated during validation)

0.5 (Data to be generated during validation)

1 (Data to be generated during validation)

5 (Data to be generated during validation)

10 (Data to be generated during validation)

20 (Data to be generated during validation)

40 (Data to be generated during validation)

Correlation Coefficient (r) > 0.99
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Precision and Accuracy
The intra- and inter-day precision and accuracy were evaluated using QC samples.[3]

QC Level
Concentration
(µg/mL)

Intra-day
Precision
(CV%)

Inter-day
Precision
(CV%)

Accuracy
(RE%)

Low 0.75 < 15% < 15% ± 15%

Medium 15 < 15% < 15% ± 15%

High 30 < 15% < 15% ± 15%

Stability
Ceftaroline in plasma samples demonstrated stability under various storage conditions.

Condition Duration Stability

Room Temperature (processed

samples)
2 hours Stable[2]

4 °C (processed samples)
(Data to be generated during

validation)
Stable[3]

Freeze-Thaw Cycles (3 cycles) - Stable[2]

-80 °C At least 3 months Stable[1][2][3]

Conclusion
The described HPLC-UV method provides a reliable and efficient means for the quantification

of ceftaroline in human plasma.[1] Its simplicity and short run time make it well-suited for

pharmacokinetic studies and routine therapeutic drug monitoring.[1][3] The validation data

confirms that the method is selective, linear, precise, and accurate for its intended purpose.
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Method Validation Logical Flow

Method Validation Parameters

Acceptance Criteria

Selectivity

No interfering peaks at retention time of ceftaroline

Linearity & Range

Correlation coefficient (r) > 0.99

Precision (Intra- & Inter-day)

CV% < 15%

Accuracy

RE% within ±15%

Stability (Freeze-Thaw, Short- & Long-Term)

Concentration within ±15% of nominal

Click to download full resolution via product page

Logical Flow of Method Validation
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Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

2. Quantification of Ceftaroline in Human Plasma Using High-Performance Liquid
Chromatography with Ultraviolet Detection: Application to Pharmacokinetic Studies - PMC
[pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Note: Quantification of Ceftaroline in
Plasma by HPLC-UV]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663062/docs#application-note-quantification-of-
ceftaroline-in-plasma-by-hplc-uv]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1663062/docs?utm_src=pdf-body-img#application-note-quantification-of-ceftaroline-in-plasma-by-hplc-uv
https://www.benchchem.com/product/b1663062?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/1999-4923/13/7/959
https://pmc.ncbi.nlm.nih.gov/articles/PMC8309110/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8309110/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8309110/
https://www.researchgate.net/publication/352755999_Quantification_of_Ceftaroline_in_Human_Plasma_Using_High-Performance_Liquid_Chromatography_with_Ultraviolet_Detection_Application_to_Pharmacokinetic_Studies
https://www.benchchem.com/product/b1663062/docs#application-note-quantification-of-ceftaroline-in-plasma-by-hplc-uv
https://www.benchchem.com/product/b1663062/docs#application-note-quantification-of-ceftaroline-in-plasma-by-hplc-uv
https://www.benchchem.com/product/b1663062/docs#application-note-quantification-of-ceftaroline-in-plasma-by-hplc-uv
https://www.benchchem.com/product/b1663062/docs#application-note-quantification-of-ceftaroline-in-plasma-by-hplc-uv
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663062?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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